Cas no 4467-15-6 (PYRIDINE, 4-(2-CHLOROPHENYL)-)

PYRIDINE, 4-(2-CHLOROPHENYL)- Chemical and Physical Properties
Names and Identifiers
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- PYRIDINE, 4-(2-CHLOROPHENYL)-
- 4-(2-Chlorophenyl)pyridine
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PYRIDINE, 4-(2-CHLOROPHENYL)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A013028162-500mg |
4-(2-Chlorophenyl)pyridine |
4467-15-6 | 97% | 500mg |
$798.70 | 2023-09-01 | |
Alichem | A013028162-1g |
4-(2-Chlorophenyl)pyridine |
4467-15-6 | 97% | 1g |
$1475.10 | 2023-09-01 | |
Alichem | A013028162-250mg |
4-(2-Chlorophenyl)pyridine |
4467-15-6 | 97% | 250mg |
$484.80 | 2023-09-01 |
PYRIDINE, 4-(2-CHLOROPHENYL)- Related Literature
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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Xiaoming Zhang,Shansheng Yu,Weitao Zheng,Ping Liu Phys. Chem. Chem. Phys., 2014,16, 16615-16622
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
Additional information on PYRIDINE, 4-(2-CHLOROPHENYL)-
Recent Advances in the Study of PYRIDINE, 4-(2-CHLOROPHENYL)- (CAS: 4467-15-6) in Chemical Biology and Pharmaceutical Research
PYRIDINE, 4-(2-CHLOROPHENYL)- (CAS: 4467-15-6) is a chlorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in drug synthesis, as well as its biological activity in various therapeutic contexts. Recent studies have shed light on its molecular interactions, pharmacokinetic properties, and potential therapeutic applications, making it a compound of considerable interest to researchers in the field.
One of the key areas of research involving PYRIDINE, 4-(2-CHLOROPHENYL)- is its role in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of diverse derivatives with tailored biological activities. This versatility underscores its importance in medicinal chemistry and drug discovery pipelines.
In addition to its synthetic applications, PYRIDINE, 4-(2-CHLOROPHENYL)- has been investigated for its direct biological effects. Recent in vitro and in vivo studies have revealed its potential as an antimicrobial agent. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, suggesting a novel pathway for antibiotic development.
The pharmacokinetic profile of PYRIDINE, 4-(2-CHLOROPHENYL)- and its derivatives has also been a focus of recent research. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to study its metabolism and distribution in biological systems. These studies have provided valuable insights into the compound's bioavailability and potential toxicity, which are crucial for its further development as a therapeutic agent. Notably, a 2023 study in Xenobiotica identified key metabolic pathways and potential drug-drug interactions, informing safer and more effective use in clinical settings.
Looking ahead, the research community continues to explore the full potential of PYRIDINE, 4-(2-CHLOROPHENYL)-. Current investigations are focusing on its application in targeted drug delivery systems and its role in modulating specific biological pathways. With its unique chemical properties and demonstrated biological activities, this compound is poised to remain a significant subject of study in chemical biology and pharmaceutical research for years to come.
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